bisdequalinium
bisdequalinium
Bisdequalinium chloride is an aminoquinoline.
Brand Name:
Vulcanchem
CAS No.:
16776-40-2
VCID:
VC0230980
InChI:
InChI=1S/C40H56N4/c1-33-31-37-35-23-15-17-25-39(35)43(33)29-21-13-9-5-6-10-14-22-30-44-34(2)32-38(36-24-16-18-26-40(36)44)42-28-20-12-8-4-3-7-11-19-27-41-37/h15-18,23-26,31-32H,3-14,19-22,27-30H2,1-2H3/p+2
SMILES:
CC1=[N+]2CCCCCCCCCC[N+]3=C(C=C(C4=CC=CC=C43)NCCCCCCCCCCNC(=C1)C5=CC=CC=C52)C
Molecular Formula:
C10H14N2NiO8
Molecular Weight:
594.9 g/mol
bisdequalinium
CAS No.: 16776-40-2
Main Products
VCID: VC0230980
Molecular Formula: C10H14N2NiO8
Molecular Weight: 594.9 g/mol
CAS No. | 16776-40-2 |
---|---|
Product Name | bisdequalinium |
Molecular Formula | C10H14N2NiO8 |
Molecular Weight | 594.9 g/mol |
IUPAC Name | 39,42-dimethyl-20,31-diaza-1,12-diazoniapentacyclo[30.6.2.212,19.013,18.033,38]dotetraconta-1(39),12(42),13,15,17,19(41),32(40),33,35,37-decaene |
Standard InChI | InChI=1S/C40H56N4/c1-33-31-37-35-23-15-17-25-39(35)43(33)29-21-13-9-5-6-10-14-22-30-44-34(2)32-38(36-24-16-18-26-40(36)44)42-28-20-12-8-4-3-7-11-19-27-41-37/h15-18,23-26,31-32H,3-14,19-22,27-30H2,1-2H3/p+2 |
Standard InChIKey | ZFWYZPJOMMIRAM-UHFFFAOYSA-P |
SMILES | CC1=[N+]2CCCCCCCCCC[N+]3=C(C=C(C4=CC=CC=C43)NCCCCCCCCCCNC(=C1)C5=CC=CC=C52)C |
Canonical SMILES | CC1=[N+]2CCCCCCCCCC[N+]3=C(C=C(C4=CC=CC=C43)NCCCCCCCCCCNC(=C1)C5=CC=CC=C52)C |
Description | Bisdequalinium chloride is an aminoquinoline. |
Related CAS | 3785-44-2 (diacetate) |
Synonyms | is-dequalinium bisdequalinium bisdequalinium bromide bisdequalinium chloride bisdequalinium diacetate bisdequalinium dibromide bisdequalinium dichloride N(1),N(1')-decamethylene-N(4),N(4')-decamethylenebis-4-aminoquinaldinium-diacetate N,N'-decamethylene-N(4),N(4')-decamthylenebis(4-aminoquinaldinium chloride) Salvisol Salvizol |
PubChem Compound | 159796 |
Last Modified | Nov 11 2021 |
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